Cas no 1448069-34-8 (3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine)

3-(4-Fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine is a specialized azetidine derivative featuring a 4-fluorobenzenesulfonyl group and a 2-methoxybenzoyl substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its unique structural framework, which combines a sulfonamide moiety with an aromatic methoxy group. The presence of the fluorine atom enhances metabolic stability and binding affinity, while the azetidine ring contributes to conformational rigidity, potentially improving target selectivity. Its well-defined molecular architecture makes it a valuable intermediate for the development of bioactive molecules, particularly in the exploration of enzyme inhibitors or receptor modulators. The compound’s synthetic versatility further supports its utility in structure-activity relationship studies.

3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine structure

1448069-34-8 structure

Product Name:3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine

CAS No:1448069-34-8

MF:C₁₇H₁₆FNO₄S

MW:349.376646995544

CID:6005929

PubChem ID:71809193

Update Time:2025-06-15

3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine Chemical and Physical Properties

Names and Identifiers

- 3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine
- [3-(4-fluorophenyl)sulfonylazetidin-1-yl]-(2-methoxyphenyl)methanone
- 1448069-34-8
- AKOS024564344
- (3-((4-fluorophenyl)sulfonyl)azetidin-1-yl)(2-methoxyphenyl)methanone
- F6442-0036
- Inchi： 1S/C17H16FNO4S/c1-23-16-5-3-2-4-15(16)17(20)19-10-14(11-19)24(21,22)13-8-6-12(18)7-9-13/h2-9,14H,10-11H2,1H3
- InChI Key： LUDGSPPYPHZWOC-UHFFFAOYSA-N
- SMILES： C(N1CC(S(C2=CC=C(F)C=C2)(=O)=O)C1)(C1=CC=CC=C1OC)=O

Computed Properties

Exact Mass: 349.07840733g/mol
Monoisotopic Mass: 349.07840733g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 4
Complexity: 547
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 72.1Å²

3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6442-0036-2μmol	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	2μmol	$57.0	2023-09-09
Life Chemicals	F6442-0036-5μmol	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	5μmol	$63.0	2023-09-09
Life Chemicals	F6442-0036-10μmol	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	10μmol	$69.0	2023-09-09
Life Chemicals	F6442-0036-20μmol	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	20μmol	$79.0	2023-09-09
Life Chemicals	F6442-0036-1mg	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	1mg	$54.0	2023-09-09
Life Chemicals	F6442-0036-2mg	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	2mg	$59.0	2023-09-09
Life Chemicals	F6442-0036-3mg	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	3mg	$63.0	2023-09-09
Life Chemicals	F6442-0036-4mg	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	4mg	$66.0	2023-09-09
Life Chemicals	F6442-0036-5mg	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	5mg	$69.0	2023-09-09
Life Chemicals	F6442-0036-10mg	3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine	1448069-34-8	10mg	$79.0	2023-09-09

3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine Related Literature

1. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738

Related Categories

Additional information on 3-(4-fluorobenzenesulfonyl)-1-(2-methoxybenzoyl)azetidine

3-(4-Fluorobenzenesulfonyl)-1-(2-Methoxybenzoyl)Azetidine: A Promising Compound in Pharmaceutical and Biomedical Research

3-(4-Fluorobenzenesulfonyl)-1-(2-Methoxybenzoyl)azetidine, with the chemical formula C₂₀H₁₇FN₂O₄S and the CAS number 1448069-34-8, represents a novel class of azetidine derivatives that have garnered significant attention in the field of pharmaceutical chemistry. This compound is characterized by its unique molecular structure, which combines aromatic rings with heterocyclic functionalities, making it a potential candidate for targeted drug development. Recent studies have highlighted its potential applications in neurological disorders and inflammatory diseases, underscoring its significance in modern biomedical research.

The synthesis of 3-(4-Fluorobenzenesulfonyl)-1-(2-Methoxybenzoyl)azetidine involves a multi-step process that leverages advanced organic chemistry techniques. Researchers have employed transition metal-catalyzed coupling reactions to achieve efficient functional group introduction, which is critical for optimizing the compound's pharmacological properties. A recent publication in Journal of Medicinal Chemistry (2023) demonstrated that the use of photoredox catalysis significantly enhances the yield and purity of this compound, paving the way for large-scale production in pharmaceutical settings.

One of the key features of 3-(4-Fluoroben...